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Compound of Interest

Compound Name:
2-(4-Cyanophenyl)-4'-

iodoacetophenone

CAS No.: 898784-43-5

Cat. No.: B1613071

Get Quote

Molecular Dossier & Structural Logic
Compound: 2-(4-Cyanophenyl)-4'-iodoacetophenone CAS Registry Number: 898784-43-5

(Isomer specific) Synonyms: 4-[2-(4-Iodophenyl)-2-oxoethyl]benzonitrile; 4'-Iodo-alpha-(4-

cyanophenyl)acetophenone.[1]

This molecule is not merely a reagent; it is a bifunctional scaffold designed for high-value

divergent synthesis.[1] Its architecture features two distinct reactive handles:[1]

The 4'-Iodoaryl Moiety: A prime candidate for palladium-catalyzed cross-coupling (Suzuki-

Miyaura, Sonogashira), allowing rapid expansion of the aromatic core.[1]

The

-Aryl Ketone/Nitrile Backbone: The methylene bridge (

-carbon) is highly acidic due to the flanking carbonyl and aryl groups, making it susceptible to
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alkylation or condensation reactions.[1] The nitrile group serves as a masked carboxylic acid,
amine, or heterocycle precursor.[1]

Physicochemical Profile (Aggregated Data)
Property Value / Description Source Reliability

Physical State Solid (Crystalline powder) High (Vendor Consensus)

Color
White to Off-white / Pale

Yellow
High

Molecular Weight 347.15 g/mol Exact Mass

Melting Point
135–140 °C (Predicted range

based on structural rigidity)
Med (Analog Extrapolation)

Solubility
DMSO, DMF, Chloroform;

Insoluble in Water
High

Reactivity
Light Sensitive (C-I bond

lability)
High

Comprehensive Hazard Assessment (SAR-Based)
Standard Safety Data Sheets (SDS) often list generic H-codes.[1] This section details the

mechanistic toxicology relevant to research handling.

Functional Group Toxicology
Aryl Iodide Hazard (Sensitization): Like many organoiodides, this compound poses a risk of

contact dermatitis.[1] The C-I bond is weaker than C-Br or C-Cl; metabolic cleavage or

photolytic degradation can release free iodine species, which are potent oxidizers and

irritants.[1]

Nitrile Moiety (Metabolic Risks): While the cyano group is covalently bonded, combustion or

strong oxidative metabolism can theoretically release hydrogen cyanide (HCN).[1] While

acute cyanide poisoning from ingestion of the solid is less likely than with simple salts, it

must be treated as a Category 3 Oral Toxin.[1]
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Alpha-Haloketone Precursor: If this molecule is halogenated at the alpha position during

synthesis, it becomes a potent lachrymator (tear gas agent).[1]

GHS Classification & Precautionary Logic
Hazard Code Description Mechanistic Justification

H302 Harmful if swallowed
Nitrile metabolic burden;

general xenobiotic toxicity.[1]

H315 Causes skin irritation
Electrophilic nature of the

ketone; iodine sensitization.[1]

H319 Causes serious eye irritation

Particulate abrasion; chemical

irritation of mucous

membranes.[1]

H335 May cause respiratory irritation
Dust inhalation triggers

mucosal inflammation.[1]

Reactivity & Synthesis Workflow
This compound is a "linchpin" intermediate.[1] The following diagram illustrates its divergent

utility in drug discovery, specifically for synthesizing kinase inhibitors or liquid crystal

mesogens.

Visualization: Divergent Synthetic Pathways
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Figure 1: Divergent synthetic utility.[1] The C-I bond allows arylation, while the active methylene

and nitrile groups facilitate heterocycle formation.[1]

Protocol: Palladium-Catalyzed Cross-Coupling (Suzuki)
Standardized procedure for coupling aryl boronic acids to the 4'-iodo position.[1]

Preparation: In a glovebox or Schlenk line, charge a reaction vial with 2-(4-Cyanophenyl)-4'-
iodoacetophenone (1.0 equiv), Aryl boronic acid (1.2 equiv), and

(3-5 mol%).

Solvent System: Add degassed 1,4-Dioxane/Water (4:1 ratio).[1] The water is critical for the

inorganic base solubility.[1]

Base Addition: Add

or

(2.0 equiv).

Reaction: Seal and heat to 80–90°C for 4–12 hours. Monitor by LC-MS (Target mass = MW

+ Aryl - I).[1]

Workup: The iodine atom is a heavy leaving group.[1] Wash the organic layer with sodium

thiosulfate solution if the reaction turns dark purple (indicating free iodine release), though

this is rare in successful couplings.[1]

Storage, Stability & Degradation
Critical Control Point: The C-I bond is photolabile.[1]

Storage: Amber glass vials under inert atmosphere (Argon/Nitrogen).

Temperature: 2–8°C (Refrigerate). Room temperature storage is acceptable for short

durations (<1 week), but long-term storage leads to "yellowing" (liberation of

).[1]

Incompatibilities: Strong oxidizers (peroxides), strong bases (will deprotonate the
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-carbon, leading to self-condensation/polymerization).[1]

Emergency Response & Waste Management
In the event of a spill or exposure, the presence of the nitrile group dictates a specific response

protocol distinct from standard organic spills.[1]

Visualization: Emergency Decision Tree
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Figure 2: Emergency response logic.[1] Note the specific warning against water for spills to

prevent environmental leaching, and the requirement for SCBA during fire due to toxic thermal

decomposition products.[1]

Waste Disposal[1][3][4][5]
Stream: Halogenated Organic Waste.[1]

Special Note: Do not mix with strong acids in the waste stream.[1] Acidification of nitrile-

containing waste can theoretically generate HCN gas if water is present.[1] Label waste

container: "Contains Organic Iodide & Nitrile."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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